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Compound of Interest

Compound Name: Panobinostat-d4

Cat. No.: B10822103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Panobinostat is a potent pan-histone deacetylase (HDAC) inhibitor that has shown significant

anti-tumor activity in preclinical and clinical studies.[1] Panobinostat-d4, a deuterated version

of Panobinostat, serves as an internal standard for its quantification in biological samples by

mass spectrometry. This document provides detailed protocols for the reconstitution of

lyophilized Panobinostat-d4, ensuring accurate and reproducible results in downstream

experiments.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Panobinostat-d4 is provided below.

These properties are essential for accurate stock solution preparation and experimental design.
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Property Value Source

Molecular Formula C21H19D4N3O2 [2][3]

Molecular Weight 353.45 g/mol (free base) [2][3]

Molecular Weight (HCl salt) 389.9 g/mol [4]

Appearance Crystalline solid [5]

Purity ≥98% [1][5]

Solubility Specifications
The solubility of Panobinostat-d4 in various solvents is a critical factor for successful

reconstitution. The following table summarizes its solubility characteristics.

Solvent Solubility Source

DMSO Soluble [4]

Methanol Soluble [4]

Ethanol ~3.3 mg/mL (for Panobinostat) [5]

Dimethylformamide (DMF) ~50 mg/mL (for Panobinostat) [5]

Aqueous Buffers Sparingly soluble [5]

For maximum solubility in aqueous buffers, it is recommended to first dissolve Panobinostat in

DMF and then dilute with the aqueous buffer of choice.[5] A 1:3 solution of DMF:PBS (pH 7.2)

yields a solubility of approximately 0.1 mg/mL for Panobinostat.[5]

Reconstitution Protocol
This protocol outlines the steps for reconstituting lyophilized Panobinostat-d4 to prepare a

stock solution.

Materials:

Lyophilized Panobinostat-d4 vial
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Anhydrous DMSO (or other suitable organic solvent)

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate: Allow the vial of lyophilized Panobinostat-d4 and the solvent to equilibrate to

room temperature before opening.

Centrifuge: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected at

the bottom.

Solvent Addition: Carefully add the calculated volume of the appropriate solvent (e.g.,

DMSO) to the vial to achieve the desired stock concentration.

Dissolution: Gently vortex or sonicate the vial to ensure complete dissolution of the powder.

To enhance solubility, the tube can be warmed to 37°C and sonicated for a short period.[4]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.

Stock Solution Preparation Table
The following table provides the required solvent volumes to prepare stock solutions of various

concentrations from 1 mg of Panobinostat-d4 (HCl salt, MW: 389.9 g/mol ).

Desired Concentration Volume of Solvent to Add to 1 mg

10 mM 256.5 µL

5 mM 513 µL

1 mM 2.56 mL

Storage and Stability
Proper storage is crucial to maintain the integrity of Panobinostat-d4 solutions.
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Lyophilized Powder: Store at -20°C for up to two years.[5]

Stock Solutions in Organic Solvents:

Store at -80°C for up to 6 months.[4]

Store at -20°C for up to 1 month.[4]

Aqueous Solutions: It is not recommended to store aqueous solutions for more than one day.

[5]

Panobinostat has been shown to be unstable in mouse plasma and tissue matrices due to

enzymatic degradation, while it is stable in human plasma.[6][7] This is an important

consideration for in vitro and in vivo studies.

Experimental Workflow
The following diagram illustrates a typical workflow for the reconstitution and use of

Panobinostat-d4 in a research setting.
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Panobinostat-d4 Reconstitution and Experimental Workflow
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Vortex/Sonicate to Dissolve
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Caption: Workflow for Panobinostat-d4 reconstitution and use.

Signaling Pathway Inhibition
Panobinostat is a pan-HDAC inhibitor, affecting multiple signaling pathways involved in cell

cycle regulation and apoptosis.
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Mechanism of Action of Panobinostat
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Caption: Panobinostat inhibits HDACs, leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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